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Compound of Interest

Compound Name: Mifepristone-d3

Cat. No.: B15611157 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

potent compounds like Mifepristone-d3 is paramount. This document provides immediate and

essential safety and logistical information, including detailed operational and disposal plans, to

foster a secure laboratory environment.

Physicochemical and Safety Data
Mifepristone-d3, a deuterated analog of Mifepristone, shares similar physicochemical

properties and handling precautions with its parent compound. Due to its classification as a

potent reproductive toxicant, stringent safety measures are required.[1] The following table

summarizes key quantitative data for Mifepristone-d3.

Property Value Source

Chemical Formula C₂₉H₃₂D₃NO₂ [2][3]

Molecular Weight 432.61 g/mol [2][4]

Occupational Exposure Limit

(OEL)

No specific OEL has been

established.[5][6][7] Handle as

a potent compound with high

containment.

[5][6][7]
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Experimental Protocol: Safe Handling of
Mifepristone-d3
This protocol outlines the step-by-step procedure for safely handling Mifepristone-d3, from

receipt to disposal, minimizing exposure risk.

1. Engineering Controls and Preparation:

Ventilation: All handling of Mifepristone-d3 powder should be conducted in a certified

chemical fume hood or a containment device such as a glove box to avoid inhalation of dust.

[7]

Designated Area: Designate a specific area for handling Mifepristone-d3 to prevent cross-

contamination. This area should be clearly marked.

2. Personal Protective Equipment (PPE):

Gloves: Wear two pairs of powder-free nitrile gloves that are changed regularly or

immediately upon contamination.[8]

Lab Coat/Gown: A disposable, low-permeability fabric gown with a solid front, long sleeves,

and tight-fitting cuffs is required.[8]

Eye Protection: Use tightly fitting safety goggles or a face shield.[9]

Respiratory Protection: If there is a risk of aerosol generation and engineering controls are

insufficient, a NIOSH-approved respirator should be used.[5]

3. Weighing and Reconstitution:

Weighing: If weighing the solid form, do so within a containment system on a tared weigh

paper or in a disposable container.

Reconstitution: If preparing a solution, add the solvent slowly to the powder to avoid

aerosolization.

4. Post-Handling Procedures:
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Decontamination: Decontaminate all surfaces and equipment that have come into contact

with Mifepristone-d3.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[9]

5. Spill Management:

Evacuation: Evacuate non-essential personnel from the area.

Containment: For small spills, gently cover with an absorbent material to avoid raising dust.

For larger spills, follow established emergency procedures.

Cleanup: Wearing appropriate PPE, carefully collect the spilled material and place it in a

sealed container for disposal.

6. Disposal:

Waste Collection: All disposable materials that have come into contact with Mifepristone-d3,

including gloves, gowns, and cleaning materials, must be collected in a clearly labeled,

sealed hazardous waste container.

Disposal Method: Dispose of the waste through an approved hazardous waste disposal

service in accordance with local, state, and federal regulations.

Logical Workflow for Safe Handling
The following diagram illustrates the key decision points and procedural flow for the safe

handling of Mifepristone-d3 in a laboratory setting.
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Workflow for Safe Handling of Mifepristone-d3
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Caption: Logical workflow for the safe handling of Mifepristone-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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